Cas no 190720-50-4 ((+)-Spirofornabuxine)
(+)-Spirofornabuxine structure
Product Name:(+)-Spirofornabuxine
CAS No:190720-50-4
MF:C25H35NO
MW:365.551507234573
CID:2722531
Update Time:2024-03-03
(+)-Spirofornabuxine Chemical and Physical Properties
Names and Identifiers
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- (+)-Spirofornabuxine
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- Inchi: 1S/C25H35NO/c1-6-16-12-25-14-19(25)17-13-24(11-9-21(26-5)22(24,2)3)10-7-8-18(17)23(25,4)15-20(16)27/h7-8,10,13,16,19,21,26H,6,9,11-12,14-15H2,1-5H3
- InChI Key: DAQJYUCPSHWKIR-UHFFFAOYSA-N
- SMILES: C1(CC23C(C2)C2C(=CC=CC4(C(C)(C)C(NC)CC4)C=2)C3(C)CC1=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- XLogP3: 5.436
(+)-Spirofornabuxine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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